Cas no 302781-98-2 (Desfluoro EzetiMibe)

Desfluoro Ezetimibe is a synthetic derivative of Ezetimibe, a well-known cholesterol absorption inhibitor. This compound lacks a fluorine atom present in the parent molecule, which may influence its metabolic stability and pharmacokinetic profile. Desfluoro Ezetimibe retains the ability to selectively inhibit the NPC1L1 transporter in the intestinal brush border, effectively reducing dietary cholesterol absorption. Its structural modification could offer advantages in terms of reduced metabolic degradation or altered interaction with drug-metabolizing enzymes, potentially improving bioavailability or safety profiles. This makes it a valuable intermediate or alternative for research in hypercholesterolemia management and related metabolic disorders. Further studies are required to fully elucidate its comparative efficacy and pharmacological properties.

Desfluoro EzetiMibe structure

Product Name:Desfluoro EzetiMibe

CAS No:302781-98-2

MF:C₂₄H₂₂FNO₃

MW:391.43479013443

MDL:MFCD24386672

CID:1003617

PubChem ID:58827445

Update Time:2025-08-03

Desfluoro EzetiMibe Chemical and Physical Properties

Names and Identifiers

- Desfluoro EzetiMibe
- (3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
- (3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
- Desfluoro-ezetimibe
- JMX6V14RUT
- 2-Azetidinone, 3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-; Desfluoro Ezetimibe; Etezimibe Desfluoroaniline analog (USP)
- AKOS040732955
- A899581
- HY-136059
- 2-Azetidinone, 3-((3S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-
- SCHEMBL14563891
- 302781-98-2
- CS-0119321
- UNII-JMX6V14RUT
- (3R,4S)-3-((3S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
- F19328
- DTXSID00730350
- (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
- DA-72681
- MDL： MFCD24386672
- Inchi： 1S/C24H22FNO3/c25-18-10-6-16(7-11-18)22(28)15-14-21-23(17-8-12-20(27)13-9-17)26(24(21)29)19-4-2-1-3-5-19/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1
- InChI Key： YWZUFJFIXFJKBD-XPWALMASSA-N
- SMILES： FC1C=CC(=CC=1)[C@H](CC[C@H]1C(N(C2C=CC=CC=2)[C@@H]1C1C=CC(=CC=1)O)=O)O

Computed Properties

Exact Mass: 391.15800
Monoisotopic Mass: 391.15837173g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 60.8Å²

Experimental Properties

PSA: 60.77000
LogP: 4.81420

Desfluoro EzetiMibe Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D289945-2.5mg	Desfluoro Ezetimibe	302781-98-2		2.5mg	$ 236.00	2023-09-08
TRC	D289945-25mg	Desfluoro Ezetimibe	302781-98-2		25mg	$ 1957.00	2023-09-08
eNovation Chemicals LLC	D483926-100mg	(3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one	302781-98-2	95%	100mg	$995	2023-09-04
A2B Chem LLC	AF63225-25mg	Desfluoro EzetiMibe	302781-98-2	98%	25mg	$550.00	2024-04-20
A2B Chem LLC	AF63225-100mg	Desfluoro EzetiMibe	302781-98-2	98%	100mg	$910.00	2024-04-20
A2B Chem LLC	AF63225-250mg	Desfluoro EzetiMibe	302781-98-2	98%	250mg	$1810.00	2024-04-20
Ambeed	A115269-1g	(3R,4S)-3-((S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one	302781-98-2	98%	1g	$752.0	2024-05-31
A2B Chem LLC	AF63225-10mg	Desfluoro EzetiMibe	302781-98-2	> 95%	10mg	$599.00	2023-12-31
MedChemExpress	HY-136059-2500μg	Desfluoro-ezetimibe	302781-98-2		2500μg	￥5900	2024-04-18
Ambeed	A115269-5mg	(3R,4S)-3-((S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one	302781-98-2	99%	5mg	$100.0	2025-02-27